Cas no 2172375-24-3 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid
• CAS No: 2172375-24-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5921993
• PubChem ID: 165550144
• Update Time: 2025-10-28

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid
• 2172375-24-3
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclobutane-1-carboxylic acid
• EN300-1487821

• Inchi： 1S/C25H28N2O5/c28-22(27-25(23(29)30)13-7-14-25)12-5-6-15-26-24(31)32-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21H,5-7,12-16H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： QOWQOIVWOMRMPF-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2172375-24-3, known as 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid, is a highly specialized molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a cyclobutane ring, a pentanamide group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The combination of these structural elements makes it a unique molecule with diverse applications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and materials science. The cyclobutane ring in this compound contributes to its rigidity and stability, which are crucial for its interactions with biological systems. Additionally, the presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in advanced chemical synthesis techniques. Researchers have explored the use of Fmoc-containing compounds in the development of novel therapeutic agents and bioactive molecules.

The pentanamide group in this compound adds another layer of functionality. Amides are known for their versatility in chemical reactions and their ability to form hydrogen bonds, which can enhance the solubility and bioavailability of drugs. Recent advancements in medicinal chemistry have emphasized the importance of amide-containing compounds in designing drugs with improved pharmacokinetic properties. This compound's structure suggests that it could be a promising candidate for further exploration in drug design.

In terms of synthesis, the preparation of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have developed innovative methods to synthesize similar compounds, leveraging modern techniques such as organocatalysis and transition-metal-catalyzed reactions. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production if needed.

The application of this compound extends beyond traditional chemistry. Its unique structure makes it an ideal candidate for studying molecular recognition and self-assembling systems. Recent research has shown that molecules with rigid frameworks like cyclobutane can form supramolecular structures with potential applications in nanotechnology and materials science.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid is a multifaceted compound with promising prospects in various scientific domains. Its intricate structure combines elements that are highly sought after in modern chemistry, making it a subject of interest for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.